Cas no 2228277-84-5 (4-(4-aminobutan-2-yl)benzene-1,2,3-triol)

• Product Name: 4-(4-aminobutan-2-yl)benzene-1,2,3-triol
• CAS No: 2228277-84-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6143457
• PubChem ID: 165690356
• Update Time: 2025-06-26

4-(4-aminobutan-2-yl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminobutan-2-yl)benzene-1,2,3-triol
• EN300-1808129
• 2228277-84-5

• Inchi： 1S/C10H15NO3/c1-6(4-5-11)7-2-3-8(12)10(14)9(7)13/h2-3,6,12-14H,4-5,11H2,1H3
• InChI Key： SOZZQJJRUCSSFJ-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C(C)CCN)O)O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-(4-aminobutan-2-yl)benzene-1,2,3-triol

4-(4-aminobutan-2-yl)benzene-1,2,3-triol (CAS No. 2228277-84-5): A Comprehensive Overview

4-(4-aminobutan-2-yl)benzene-1,2,3-triol (CAS No. 2228277-84-5) is a unique and multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ABT, is characterized by its distinctive chemical structure, which includes a benzene ring substituted with a triol group and an aminoalkyl side chain. The combination of these functional groups endows ABT with a range of biological activities and potential therapeutic applications.

The chemical structure of 4-(4-aminobutan-2-yl)benzene-1,2,3-triol is particularly noteworthy. The presence of the triol group (three hydroxyl groups) on the benzene ring provides multiple sites for hydrogen bonding and polar interactions, which can influence the compound's solubility and binding affinity to various biological targets. The aminoalkyl side chain adds further complexity, potentially enhancing the compound's ability to interact with specific receptors or enzymes.

Recent studies have explored the potential of 4-(4-aminobutan-2-yl)benzene-1,2,3-triol in various therapeutic areas. One notable area of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and reducing oxidative stress, which is implicated in numerous diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. Preliminary studies have shown that ABT exhibits significant antioxidant activity, suggesting its potential as a therapeutic agent in these conditions.

In addition to its antioxidant properties, 4-(4-aminobutan-2-yl)benzene-1,2,3-triol has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory properties can offer significant therapeutic benefits. Research has demonstrated that ABT can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings highlight the compound's potential as an anti-inflammatory agent.

The pharmacokinetic properties of 4-(4-aminobutan-2-yl)benzene-1,2,3-triol are also an important area of study. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a therapeutic agent. Recent studies have provided insights into the ADME profile of ABT, indicating that it has favorable pharmacokinetic properties that support its use in drug development.

Clinical trials are essential for evaluating the safety and efficacy of new compounds like 4-(4-aminobutan-2-yl)benzene-1,2,3-triol. While preclinical studies have shown promising results, further research is needed to confirm these findings in human subjects. Several phase I and II clinical trials are currently underway to assess the safety and efficacy of ABT in various disease conditions. These trials will provide valuable data on the compound's therapeutic potential and help guide its development as a viable treatment option.

The synthesis of 4-(4-aminobutan-2-yl)benzene-1,2,3-triol is another important aspect of its study. Efficient and scalable synthesis methods are crucial for producing sufficient quantities of the compound for research and commercial purposes. Recent advancements in synthetic chemistry have led to the development of novel routes for synthesizing ABT with high yield and purity. These methods not only improve the availability of the compound but also reduce production costs.

In conclusion, 4-(4-aminobutan-2-yl)benzene-1,2,3-triol (CAS No. 2228277-84-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers multiple beneficial properties, including antioxidant and anti-inflammatory effects. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its use in treating various diseases.